(25R)-5β-Furost-20(22)-ene-3β,26-diol
(25R)-5β-Furost-20(22)-ene-3β,26-diol
Brand Name:
Vulcanchem
CAS No.:
11005-21-3
VCID:
VC0089251
InChI:
InChI=1S/C27H44O3/c1-16(15-28)5-8-23-17(2)25-24(30-23)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16,18-22,24-25,28-29H,5-15H2,1-4H3/t16-,18-,19+,20-,21+,22+,24+,25+,26+,27+/m1/s1
SMILES:
CC1=C(OC2C1C3(CCC4C(C3C2)CCC5C4(CCC(C5)O)C)C)CCC(C)CO
Molecular Formula:
C27H44O3
Molecular Weight:
416.6 g/mol
(25R)-5β-Furost-20(22)-ene-3β,26-diol
CAS No.: 11005-21-3
Main Products
VCID: VC0089251
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol
| CAS No. | 11005-21-3 |
|---|---|
| Product Name | (25R)-5β-Furost-20(22)-ene-3β,26-diol |
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | (1R,2S,4S,8S,9S,12S,13S,16S,18R)-6-[(3R)-4-hydroxy-3-methylbutyl]-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-6-en-16-ol |
| Standard InChI | InChI=1S/C27H44O3/c1-16(15-28)5-8-23-17(2)25-24(30-23)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16,18-22,24-25,28-29H,5-15H2,1-4H3/t16-,18-,19+,20-,21+,22+,24+,25+,26+,27+/m1/s1 |
| Standard InChIKey | IQDKIMJGXXRZGR-HUEIYZRMSA-N |
| Isomeric SMILES | CC1=C(O[C@@H]2[C@H]1[C@]3(CC[C@H]4[C@H]([C@@H]3C2)CC[C@H]5[C@@]4(CC[C@@H](C5)O)C)C)CC[C@@H](C)CO |
| SMILES | CC1=C(OC2C1C3(CCC4C(C3C2)CCC5C4(CCC(C5)O)C)C)CCC(C)CO |
| Canonical SMILES | CC1=C(OC2C1C3(CCC4C(C3C2)CCC5C4(CCC(C5)O)C)C)CCC(C)CO |
| Synonyms | Pseudosmilagenin |
| PubChem Compound | 259037 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume